![molecular formula C8H15ClN2O B6204360 (1R,5S,6R)-N,N-dimethyl-3-azabicyclo[3.1.0]hexane-6-carboxamide hydrochloride, endo CAS No. 1841350-35-3](/img/no-structure.png)
(1R,5S,6R)-N,N-dimethyl-3-azabicyclo[3.1.0]hexane-6-carboxamide hydrochloride, endo
Overview
Description
(1R,5S,6R)-N,N-dimethyl-3-azabicyclo[3.1.0]hexane-6-carboxamide hydrochloride, endo is a useful research compound. Its molecular formula is C8H15ClN2O and its molecular weight is 190.7. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,5S,6R)-N,N-dimethyl-3-azabicyclo[3.1.0]hexane-6-carboxamide hydrochloride, endo involves the conversion of a starting material into the desired product through a series of chemical reactions. The key steps in the synthesis pathway include the protection of an amine group, the formation of a bicyclic ring system, and the introduction of a carboxamide group. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the product.", "Starting Materials": [ "N,N-dimethylcyclohexylamine", "Acetic anhydride", "Sodium acetate", "Methanol", "Sodium borohydride", "Acetic acid", "Phosphorus oxychloride", "Sodium hydroxide", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Protection of amine group: N,N-dimethylcyclohexylamine is reacted with acetic anhydride and sodium acetate in methanol to form N,N-dimethylcyclohexylacetamide.", "Reduction of amide group: N,N-dimethylcyclohexylacetamide is reduced with sodium borohydride in acetic acid to form N,N-dimethylcyclohexylamine.", "Formation of bicyclic ring system: N,N-dimethylcyclohexylamine is reacted with phosphorus oxychloride to form the corresponding imine. The imine is then reduced with sodium borohydride to form the bicyclic ring system.", "Introduction of carboxamide group: The bicyclic ring system is reacted with acetic anhydride and sodium acetate in methanol to form the carboxamide derivative.", "Formation of hydrochloride salt: The carboxamide derivative is reacted with hydrochloric acid to form the hydrochloride salt of (1R,5S,6R)-N,N-dimethyl-3-azabicyclo[3.1.0]hexane-6-carboxamide." ] } | |
CAS RN |
1841350-35-3 |
Molecular Formula |
C8H15ClN2O |
Molecular Weight |
190.7 |
Purity |
95 |
Origin of Product |
United States |
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